Cas no 35272-27-6 (Acibenzolar Acid)

• Product Name: Acibenzolar Acid
• CAS No: 35272-27-6
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• MDL: MFCD18459280
• CID: 295530
• PubChem ID: 10921109
• Update Time: 2025-06-08

Acibenzolar Acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzothiadiazole-7-carboxylicacid
• CGA 210007
• Acibenzolar acid
• 1,2,3-Benzothiadiazole-7-carboxylic acid
• CGA 210 007
• UNII-E29L6QPQ9U
• 7-carboxybenzothiadiazole
• 1,2,3-Benzothiadiazole-7-carboxylic acid; CGA 210007; Acibenzolar acid
• MFCD18459280
• AKOS006372527
• 1,2,3-Benzothiadiazol-7-carbonsaeure
• benzo[d][1,2,3]thiadiazole-7-carboxylicacid
• Acide 1,2,3-benzothiadiazole-7-carboxylique
• benzo-1,2,3-thiadiazole-7-carboxylic acid
• 1,2,3-benzothia-diazole-7-carboxylic acid
• NS00067101
• CHEBI:141405
• benzo[d][1,2,3]thiadiazole-7-carboxylic acid
• EN300-325319
• CGA-210007
• SCHEMBL2455715
• CHEMBL2228257
• benzo-(1,2,3)-thiadiazole-7-carboxylic acid
• 35272-27-6
• Acibenzolar acid, PESTANAL(R), analytical standard
• Acibenzolar acid 100 microg/mL in Acetonitrile
• BENZO(D)(1,2,3)THIADIAZOLE-7-CARBOXYLIC ACID
• E29L6QPQ9U
• COAIOOWBEPAOFY-UHFFFAOYSA-N
• DTXSID40885616
• CGA210007
• G73512
• Acibenzolar Acid

• MDL： MFCD18459280
• Inchi： 1S/C7H4N2O2S/c10-7(11)4-2-1-3-5-6(4)12-9-8-5/h1-3H,(H,10,11)
• InChI Key： COAIOOWBEPAOFY-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CC=2C(=O)O)N=N1

Computed Properties

• Exact Mass: 179.99942
• Monoisotopic Mass: 179.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Color/Form: Not determined
• PSA: 63.08
• Solubility: Uncertain

Acibenzolar Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on Acibenzolar Acid

Acibenzolar Acid (CAS No. 35272-27-6): A Comprehensive Overview of Its Chemical Profile and Recent Applications

Acibenzolar Acid, with the chemical identifier CAS No. 35272-27-6, is a compound that has garnered significant attention in the field of pharmaceutical and agricultural chemistry due to its unique biochemical properties and versatile applications. This compound, belonging to the benzoxazinoid class, has been extensively studied for its potential in various biological systems, particularly in the context of plant defense mechanisms and therapeutic interventions.

The molecular structure of Acibenzolar Acid consists of a benzene ring fused with an oxazine ring, which is further substituted with hydroxyl and carboxylic acid functional groups. This structural configuration contributes to its remarkable reactivity and biological activity. The presence of multiple polar functional groups enhances its solubility in polar solvents, making it suitable for various formulation applications.

In recent years, Acibenzolar Acid has been the subject of numerous research studies aimed at elucidating its mechanism of action and exploring new therapeutic possibilities. One of the most notable areas of research has been its role as a plant defense signal molecule. Studies have demonstrated that Acibenzolar Acid can induce systemic resistance in plants, enhancing their ability to combat pathogens and pests. This phenomenon is particularly relevant in the context of sustainable agriculture, where the development of eco-friendly pest management strategies is crucial.

The mechanism by which Acibenzolar Acid exerts its effects on plant defense involves the activation of specific signaling pathways, including the jasmonic acid pathway. This activation leads to the production of various defensive compounds, such as phenolic acids and protease inhibitors, which help plants to repel or tolerate biotic stressors. The discovery of these properties has opened up new avenues for developing biopesticides that are both effective and environmentally benign.

Beyond its applications in agriculture, Acibenzolar Acid has also shown promise in the medical field. Research indicates that it may possess antimicrobial and anti-inflammatory properties, making it a potential candidate for developing novel therapeutic agents. For instance, studies have suggested that Acibenzolar Acid can inhibit the growth of certain bacteria and fungi by disrupting their cell wall synthesis or interfering with essential metabolic pathways.

The synthesis of Acibenzolar Acid (CAS No. 35272-27-6) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. Advances in synthetic methodologies have enabled the production of this compound on an industrial scale, facilitating its use in various research and commercial applications.

In terms of formulation, Acibenzolar Acid can be incorporated into different types of products, such as liquid suspensions, granules, or slow-release formulations, depending on the intended application. Its stability under various environmental conditions is a key factor that influences its formulation design. For example, in agricultural formulations, ensuring stability against degradation from UV radiation and moisture is essential for maintaining efficacy.

The regulatory landscape for Acibenzolar Acid varies by region but generally requires compliance with safety and environmental standards set by agencies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA). Manufacturers must conduct thorough safety assessments to evaluate potential risks associated with its use and disposal. These assessments include toxicological studies to determine safe exposure levels and environmental impact assessments to mitigate ecological risks.

Ongoing research continues to expand the understanding of Acibenzolar Acid's applications beyond traditional uses. For instance, there is growing interest in exploring its potential as a lead compound for drug discovery due to its unique biochemical properties. Collaborative efforts between academic researchers and industry scientists are paving the way for innovative applications that could revolutionize both agriculture and medicine.

In conclusion, Acibenzolar Acid (CAS No. 35272-27-6) is a multifaceted compound with significant potential in multiple sectors. Its role in plant defense mechanisms highlights its importance in sustainable agriculture, while its antimicrobial properties suggest promising applications in healthcare. As research progresses, new uses for this compound are likely to emerge, further solidifying its position as a key player in modern chemical biology.